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Compound of Interest

Compound Name: HaxS8

Cat. No.: B15544436

An In-depth Technical Guide to HaXS8: A Chemical Inducer of Protein Dimerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

HaXS8 is a synthetic, cell-permeable small molecule that functions as a chemical inducer of
dimerization (CID). It is specifically designed to covalently and irreversibly crosslink two
proteins of interest that have been respectively tagged with a SNAP-tag and a HaloTag. This
powerful tool allows for the precise control of protein-protein interactions within a cellular
context, enabling researchers to manipulate a variety of biological processes with temporal and
dose-dependent accuracy. This guide provides a comprehensive overview of the chemical
properties, structure, and applications of HaXS8.

Chemical Properties and Structure

HaXS8 is a bifunctional molecule composed of three key components: an O6-benzylguanine
moiety that serves as a substrate for the SNAP-tag, a chloroalkane group that acts as a
substrate for the HaloTag, and a flexible linker that connects these two reactive groups. The
covalent nature of the bonds formed with both tags ensures a stable and irreversible
dimerization of the target proteins.[1][2]

The full chemical name for HaXS8 is N-[[4-[[(2-Amino-9-H-purin-6-
yl)oxy]methyl]phenyl]methyl]-2-[4-[(18-chloro-3,6,9,12-tetraoxaoctadec-1yl)oxy]-2,3,5,6-
tetrafluorophenoxylacetamide.[3]
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Physicochemical Properties

Property Value Reference
Chemical Formula C35H43CIF4AN608 [41[5]
Molecular Weight 787.2 g/mol [4115]
CAS Number 2080306-25-6 [4][5]
Solubility Soluble up to 100 mM in A5]
DMSO
Storage Store at -20°C [4115]
Purity >90% [4][5]

Mechanism of Action

The functionality of HaXS8 is predicated on the specific and covalent reaction of its two ends
with their respective protein tags. The O6-benzylguanine portion of HaXS8 irreversibly binds to
the SNAP-tag, while the chloroalkane end reacts with the HaloTag. When two proteins of
interest are fused to these tags, the addition of HaXS8 brings them into close proximity and
locks them together. This induced dimerization can be used to trigger a variety of cellular
events that are dependent on protein-protein interactions.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.rndsystems.com/products/haxs8_4991
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.rndsystems.com/products/haxs8_4991
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.rndsystems.com/products/haxs8_4991
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.rndsystems.com/products/haxs8_4991
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.rndsystems.com/products/haxs8_4991
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.rndsystems.com/products/haxs8_4991
https://www.benchchem.com/product/b15544436?utm_src=pdf-body
https://www.benchchem.com/product/b15544436?utm_src=pdf-body
https://www.benchchem.com/product/b15544436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Binds to
( "\ SNAP-tag

After Addition of HaXS8
Binds to \ 4

(Protein B-Halo-tagD Halo-tag 2 ( )

Plasma Membrane

Membrane Anchor-SNAP p85-Halo

Recruits Phosphorylates ctivates

ctivates

Cell Growth &
Proliferation

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Inactive State (No HaXS8)

K
\

\
\
\
? loxP-STOP-loxP-Reporter

Active State (+ HaXS8)

Active Cre Recombinase

xcises STOP cassette

Reporter Gene Expression

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Inactive Monomers (No HaXS8)

Caspase-9-SNAP Caspase-9-Halo
* \
\

\
\
\
\

? Procaspase-3

Active\Dimer (+ HaXS8)

Active Caspase-9

leaves & Activates

Active Caspase-3

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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